Cas no 929642-56-8 ((S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 929642-56-8
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD12910574
• CID: 4937358
• PubChem ID: 91809598
• Update Time: 2025-11-01

(S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride
• (S)-2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHANAMINE HCL
• DNCUAEBPHZKGHO-QRPNPIFTSA-N
• (1S)-2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-amine hydrochloride
• (S)-2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-amine hydrochloride
• 929642-56-8

• MDL： MFCD12910574
• Inchi： 1S/C9H10F3NO.ClH/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H/t8-;/m0./s1
• InChI Key： DNCUAEBPHZKGHO-QRPNPIFTSA-N
• SMILES： Cl.FC([C@H](C1C=CC(=CC=1)OC)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride

Comprehensive Overview of (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride (CAS No. 929642-56-8)

(S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride (CAS No. 929642-56-8) is a chiral amine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its trifluoromethyl and methoxyphenyl groups, has garnered attention for its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's chiral center at the amine position is critical for its stereoselective interactions, which are often exploited in asymmetric synthesis. Researchers are increasingly interested in (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride due to its potential role in addressing challenges related to drug delivery and metabolic stability. Recent studies highlight its utility in optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

In the context of green chemistry, the synthesis of (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride has been explored using environmentally friendly catalysts and solvents. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound's fluorine substituents also contribute to its stability and bioavailability, making it a subject of interest in medicinal chemistry forums.

From a commercial perspective, CAS No. 929642-56-8 is often sought after by suppliers specializing in high-purity intermediates. Its applications span preclinical research and API development, with queries frequently focusing on its storage conditions and handling protocols. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemical integrity.

The rise of computational chemistry tools has further amplified interest in (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride. Researchers leverage molecular docking and QSAR modeling to predict its interactions with biological targets, a trend reflected in search engine queries. Additionally, its potential as a building block for peptide mimetics has been explored, addressing the demand for novel therapeutic agents.

In summary, (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hydrochloride (CAS No. 929642-56-8) represents a versatile compound with broad relevance in modern chemistry. Its combination of stereochemistry, fluorine atoms, and aromatic moieties positions it as a key player in advancing drug discovery and material science. As research continues, this compound is likely to remain a focal point for innovation in synthetic and applied chemistry.